(3r,5r,7r)-N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)adamantane-1-carboxamide

• IUPAC Name: N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C19H22ClN5O/c20-15-1-3-16(4-2-15)25-17(22-23-24-25)11-21-18(26)19-8-12-5-13(9-19)7-14(6-12)10-19/h1-4,12-14H,5-11H2,(H,21,26)
• InChI Key: CXTUPNRCJDWNBI-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NCC4=NN=NN4C5=CC=C(C=C5)Cl
• Molecular Formula: C19H22ClN5O
• Molecular Weight: 371.9 g/mol
• CAS No.: 897615-25-7

Description

(3r,5r,7r)-N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C19H22ClN5O and its molecular weight is 371.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has been conducted on the synthesis of novel compounds incorporating the adamantane moiety, which is structurally related to the chemical . For instance, studies have shown the synthesis of benzimidazole-5(6)-carboxamide derivatives bearing the adamantane moiety through various chemical reactions, highlighting the chemical versatility and potential applications in developing new molecular structures with specific properties (Soselia et al., 2020).

Antimicrobial Activity

Compounds related to "(3r,5r,7r)-N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)adamantane-1-carboxamide" have been evaluated for their antimicrobial properties. N′-Heteroarylidene-1-adamantylcarbohydrazides and their derivatives were synthesized and tested against a panel of Gram-positive and Gram-negative bacteria, as well as yeast-like pathogenic fungi, showing significant antimicrobial activities. This suggests potential applications in developing new antimicrobial agents (El-Emam et al., 2012).

Pharmaceutical Intermediates

The adamantane moiety, a component of the chemical structure , has been utilized in the synthesis of pharmaceutical intermediates. For example, research has been conducted on the synthesis of N-(3-chlorophenyl)-1-adamantanecarboxamide, demonstrating the potential of adamantane-containing compounds in pharmaceutical development. The study involved the conversion of adamantane to 1-adamantanecarboxylic acid, followed by further chemical transformations to yield the final product, indicating the role of such compounds in synthesizing intermediates for pharmaceutical applications (Li-hua, 2009).